Cas no 2411219-44-6 (2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide)

• Product Name: 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide
• CAS No: 2411219-44-6
• MF: C₁₀H₁₁ClF₂N₂O₂
• MW: 264.656348466873
• CID: 5357162
• Update Time: 2025-07-23

2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide
• Z3775049533

• Inchi： 1S/C10H11ClF2N2O2/c1-5-3-7(15-8(16)6(2)11)4-14-9(5)17-10(12)13/h3-4,6,10H,1-2H3,(H,15,16)
• InChI Key： OCLDQPXOOSSHGY-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=CN=C(C(C)=C1)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2

Additional information on 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide

Introduction to 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide (CAS No. 2411219-44-6)

2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. With the CAS number 2411219-44-6, this compound represents a sophisticated molecular design that integrates multiple functional groups, making it a promising candidate for further research and development. The presence of a chloro substituent, combined with a pyridine core modified by difluoromethoxy and methyl groups, endows the molecule with distinct chemical reactivity and biological activity.

The compound’s structure is characterized by a propanamide side chain, which is often utilized in medicinal chemistry to enhance solubility and metabolic stability. This feature, along with the electron-withdrawing effects of the chloro group and the electron-donating properties of the difluoromethoxy moiety, contributes to the molecule’s overall pharmacokinetic profile. Recent studies have highlighted the importance of such structural motifs in developing novel drug candidates, particularly in addressing challenges related to drug resistance and bioavailability.

In the realm of pharmaceutical research, 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide has been explored for its potential role in modulating various biological pathways. The pyridine scaffold is a common feature in many bioactive molecules, often serving as a key pharmacophore that interacts with target proteins or enzymes. The specific arrangement of substituents on this scaffold can fine-tune the compound’s binding affinity and selectivity, making it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its potential application in oncology research. The difluoromethoxy group, in particular, has been implicated in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. This characteristic is crucial for developing long-acting therapeutic agents that can maintain efficacy over extended periods. Additionally, the methyl group at the 5-position of the pyridine ring can influence electronic distribution and steric hindrance, further modulating the compound’s interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide may interact with enzymes involved in cancer cell proliferation and survival. These interactions could potentially lead to the development of novel inhibitors that disrupt critical signaling pathways in tumor growth. Furthermore, the compound’s ability to cross cell membranes efficiently makes it a promising candidate for oral administration, which could improve patient compliance and reduce dosing frequency.

The synthesis of 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired pyridine core. These advances not only improve yield but also enhance purity, which are critical factors for pharmaceutical applications.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for compounds intended for clinical use. The synthesis and purification of 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide must adhere to stringent quality control measures to guarantee consistency and safety. Collaborative efforts between synthetic chemists and regulatory experts are necessary to navigate these requirements effectively.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, scientists can accelerate the process of identifying novel applications for 2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide.

In conclusion,2-Chloro-N-[6-(difluoromethoxy)-5-methylpyridin-3-yl]propanamide (CAS No. 2411219-44-6) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits. Its unique combination of functional groups positions it as a valuable tool for further research into treating various diseases, particularly cancer. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the likelihood of harnessing this compound’s full potential increases significantly.